Cas no 109852-93-9 (6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-(9CI))

• Product Name: 6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-(9CI)
• CAS No: 109852-93-9
• MF: C₁₂H₁₇NO₈
• MW: 303.26528429985
• CID: 153648
• PubChem ID: 184130
• Update Time: 2025-04-19

6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane-2-carbonitrile,2-(b-D-glucopyranosyloxy)-4-hydroxy-(9CI)
• Passisuberosin
• DTXSID90911378
• 109852-93-9
• 2-(Hexopyranosyloxy)-4-hydroxy-6-oxabicyclo[3.1.0]hexane-2-carbonitrile
• 6-Oxabicyclo(3.1.0)hexane-2-carbonitrile, 2-(beta-D-glucopyranosyloxy)-4-hydroxy-

• Inchi： 1S/C12H17NO8/c13-3-12(1-4(15)9-10(12)20-9)21-11-8(18)7(17)6(16)5(2-14)19-11/h4-11,14-18H,1-2H2/t4?,5-,6-,7+,8-,9?,10?,11+,12?/m1/s1
• InChI Key： CDFHUZRDGPRGDK-LOUUASQKSA-N
• SMILES： O1C2C(CC(C#N)(C12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 303.09541
• Monoisotopic Mass: 303.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 645.9°Cat760mmHg
• Flash Point: 344.4°C
• Refractive Index: 1.651
• PSA: 155.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides